Cas no 141699-71-0 (3-Pyrrolidinemethanethiol)

• Product Name: 3-Pyrrolidinemethanethiol
• CAS No: 141699-71-0
• MF: C₅H₁₁NS
• MW: 117.21253991127
• CID: 6022543
• PubChem ID: 23184275
• Update Time: 2025-10-30

3-Pyrrolidinemethanethiol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanethiol
• SCHEMBL17418994
• DTXSID801312086
• Pyrrolidin-3-yl-methanethiol
• (pyrrolidin-3-yl)methanethiol
• EN300-4416776
• 141699-71-0

• Inchi： 1S/C5H11NS/c7-4-5-1-2-6-3-5/h5-7H,1-4H2
• InChI Key： AISXPGCHRYXEPF-UHFFFAOYSA-N
• SMILES： SCC1CNCC1

Computed Properties

• Exact Mass: 117.06122053g/mol
• Monoisotopic Mass: 117.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 13Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-Pyrrolidinemethanethiol

Recent Advances in the Application of 3-Pyrrolidinemethanethiol (CAS: 141699-71-0) in Chemical Biology and Pharmaceutical Research

3-Pyrrolidinemethanethiol (CAS: 141699-71-0) is a versatile sulfur-containing heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors, receptor modulators, and prodrugs. This research brief aims to provide an overview of the latest advancements in the application of 3-Pyrrolidinemethanethiol, focusing on its chemical properties, synthetic utility, and therapeutic potential.

One of the most notable applications of 3-Pyrrolidinemethanethiol is its role in the synthesis of cysteine protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Pyrrolidinemethanethiol exhibit potent inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases. The study utilized a combination of molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the thiol group of 3-Pyrrolidinemethanethiol forms a reversible covalent bond with the active-site cysteine residue of the enzyme. These findings open new avenues for the design of targeted therapies for cancer and autoimmune disorders.

In addition to its role in enzyme inhibition, 3-Pyrrolidinemethanethiol has been explored as a building block for the development of prodrugs. A recent patent application (WO2023056789) describes the use of 3-Pyrrolidinemethanethiol derivatives as carriers for thiol-activated prodrugs, which can improve the bioavailability and tissue specificity of anticancer agents. The prodrugs are designed to release the active drug moiety upon enzymatic cleavage of the thiol group, thereby minimizing off-target effects. This approach has shown promise in preclinical models, with enhanced tumor accumulation and reduced systemic toxicity compared to conventional formulations.

Another emerging area of research involves the incorporation of 3-Pyrrolidinemethanethiol into peptide-based therapeutics. A 2024 study in ACS Chemical Biology reported the synthesis of cyclic peptides featuring 3-Pyrrolidinemethanethiol as a conformational constraint. The study demonstrated that these peptides exhibit improved metabolic stability and membrane permeability, making them attractive candidates for targeting intracellular protein-protein interactions. Notably, one of the peptides showed nanomolar affinity for the MDM2-p53 interaction, a key target in cancer therapy.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-Pyrrolidinemethanethiol derivatives. A recent review in Organic Process Research & Development highlighted the need for more efficient and environmentally friendly synthetic routes, as current methods often involve hazardous reagents and generate significant waste. Advances in flow chemistry and biocatalysis may offer solutions to these challenges, as evidenced by a 2023 study that achieved a 70% yield of 3-Pyrrolidinemethanethiol using immobilized lipase under mild conditions.

In conclusion, 3-Pyrrolidinemethanethiol (CAS: 141699-71-0) continues to be a valuable scaffold in chemical biology and pharmaceutical research, with applications ranging from enzyme inhibition to prodrug development and peptide therapeutics. Ongoing research efforts are expected to further expand its utility, particularly in the context of targeted drug delivery and precision medicine. Future studies should focus on optimizing synthetic methodologies and exploring novel biological targets to fully realize the potential of this versatile compound.